7-Bromo-5-fluorochroman-4-one

Specification

• CAS No.: 1092350-58-7
• Molecular Formula: C9H6BrFO2
• Molecular Weight: 245.047
• IUPAC Name: 7-bromo-5-fluoro-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C9H6BrFO2/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4H,1-2H2
• Standard InChI Key: UQVBCMAIWONHLQ-UHFFFAOYSA-N
• SMILES: C1COC2=C(C1=O)C(=CC(=C2)Br)F

Introduction

7-Bromo-5-fluorochroman-4-one is an organic compound belonging to the chroman family, which is known for its diverse biological activities and applications in medicinal chemistry. This compound is characterized by its unique structure, featuring a bromine and a fluorine atom attached to the chroman ring. The chemical formula of 7-Bromo-5-fluorochroman-4-one is C₉H₆BrFO₂, with a molecular weight of approximately 245.05 g/mol.

Synthesis Methods

While specific synthesis methods for 7-Bromo-5-fluorochroman-4-one are not detailed in the available literature, compounds within the chroman family are generally synthesized through various organic reactions, including condensation and substitution reactions. These methods often involve the use of halogenated precursors and can be tailored to produce specific derivatives with desired properties.

Hazard Information

7-Bromo-5-fluorochroman-4-one is classified with hazard statements H315, H319, and H335, indicating potential skin and eye irritation and respiratory tract irritation. Precautionary statements include P261, P305+P351+P338, emphasizing the need for protective measures during handling.

Storage and Disposal

The compound should be stored in a sealed container at room temperature in a dry environment. Proper disposal methods should be followed to minimize environmental impact.

Current Research Status

Current research on 7-Bromo-5-fluorochroman-4-one is limited, with most available information focusing on its chemical properties and potential applications. Further studies are needed to fully elucidate its biological activities and therapeutic potential.

Future Research Directions

Future research should focus on exploring the compound's biological activities, including antimicrobial and anti-inflammatory effects. Additionally, investigating its pharmacokinetics and pharmacodynamics could provide insights into its potential therapeutic applications.